Cas no 81927-12-0 (Benzyl 2,2,2-trichloroacetimidate)

Benzyl 2,2,2-trichloroacetimidate structure
81927-12-0 structure
Product Name:Benzyl 2,2,2-trichloroacetimidate
CAS No:81927-12-0
MF:C9H8Cl3NO
MW:252.524919509888
CID:1080395
Update Time:2023-08-03

Benzyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

    • DIETHYL OXALACETATE,POTASSIUM SALT
    • Benzyl 2,2,2-trichloroacetimidate
    • Benzyl trichloroacetimidate
    • Benzyltrichloroacetimidate
    • benzyl 2,2,2-trichloroethanimidate
    • Trichloroacetimidic Acid Benzyl Ester
    • benzyl trichloroacetoimidate
    • Ethanimidic acid, 2,2,2-trichloro-, phenylmethyl ester
    • 2,2,2-trichloro-1-(phenylmethoxy)ethanimine
    • 2,2,2-Trichloroacetimidic acid benzyl ester
    • benzyl 2,2,2-trichloroethanecarboximidate
    • benzyl trichloracetimidate
    • HUZCTWYDQ
    • Inchi: 1S/C9H8Cl3NO/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5,13H,6H2
    • InChI Key: HUZCTWYDQIQZPM-UHFFFAOYSA-N
    • SMILES: ClC(C(=N)OCC1C=CC=CC=1)(Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33.1
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent